molecular formula C15H18O3 B8373996 4-(1-Cyclohexenoyl)-1,2-dimethoxybenzene

4-(1-Cyclohexenoyl)-1,2-dimethoxybenzene

Cat. No. B8373996
M. Wt: 246.30 g/mol
InChI Key: UQKIOAJSYKQAOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-Cyclohexenoyl)-1,2-dimethoxybenzene is a useful research compound. Its molecular formula is C15H18O3 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(1-Cyclohexenoyl)-1,2-dimethoxybenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1-Cyclohexenoyl)-1,2-dimethoxybenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(1-Cyclohexenoyl)-1,2-dimethoxybenzene

Molecular Formula

C15H18O3

Molecular Weight

246.30 g/mol

IUPAC Name

cyclohexen-1-yl-(3,4-dimethoxyphenyl)methanone

InChI

InChI=1S/C15H18O3/c1-17-13-9-8-12(10-14(13)18-2)15(16)11-6-4-3-5-7-11/h6,8-10H,3-5,7H2,1-2H3

InChI Key

UQKIOAJSYKQAOF-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)C2=CCCCC2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 50 ml of dichloroethane were dissolved 6.31 g (0.05 mole) of 1-cyclohexene-1-carboxylic acid and 10.26 g (0.06 mole) of monochloroacetic anhydride. To the resulting solution were added 8.98 g (0.065 mole) of 1,2-dimethoxybenzene and 0.71 g of boron trifluoridediethyl ether complex and the resulting mixture was then stirred at 75° C. for 6 hours. After completion of the reaction, the reaction solution was cooled and washed successively with water, 5% aqueous sodium carbonate solution and water. The organic layer was dried over, anhydrous magnesium sulfate and then concentrated under reduced pressure to obtain 7.27 g of 4-(1-cyclohexenoyl)-1,2-dimethoxybenzene.
Quantity
8.98 g
Type
reactant
Reaction Step One
Quantity
6.31 g
Type
reactant
Reaction Step Two
Quantity
10.26 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two

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